Cas no 2901103-60-2 (Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate)
Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate
- methyl 8-[(2-hydroxy-1-phenylethyl)carbamoyl]cubane-1-carboxylate
- G66034
- 2901103-60-2
-
- Inchi: 1S/C19H19NO4/c1-24-17(23)19-13-10-14(19)12-15(19)11(13)18(10,12)16(22)20-9(7-21)8-5-3-2-4-6-8/h2-6,9-15,21H,7H2,1H3,(H,20,22)
- InChI Key: XCYQGBSNMOMZEX-UHFFFAOYSA-N
- SMILES: C(C12C3C4C5(C(=O)OC)C(C14)C2C35)(=O)NC(C1C=CC=CC=1)CO
Computed Properties
- Exact Mass: 325.13140809g/mol
- Monoisotopic Mass: 325.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 592
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 75.6Ų
Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P027RQF-100mg |
Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate |
2901103-60-2 | 97% | 100mg |
$157.00 | 2024-05-06 | |
| 1PlusChem | 1P027RQF-250mg |
Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate |
2901103-60-2 | 97% | 250mg |
$293.00 | 2024-05-06 | |
| 1PlusChem | 1P027RQF-1g |
Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate |
2901103-60-2 | 97% | 1g |
$862.00 | 2024-05-06 | |
| Ambeed | A1538758-100mg |
Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate |
2901103-60-2 | 97% | 100mg |
$165.0 | 2024-08-03 | |
| Ambeed | A1538758-250mg |
Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate |
2901103-60-2 | 97% | 250mg |
$328.0 | 2024-08-03 | |
| Ambeed | A1538758-1g |
Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate |
2901103-60-2 | 97% | 1g |
$978.0 | 2024-08-03 |
Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate
Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate (CAS No. 2901103-60-2): A Comprehensive Overview
Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate, identified by its CAS number 2901103-60-2, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their unique structural properties and potential biological activities. The cubane core, a highly strained hydrocarbon, contributes to the molecule's distinct reactivity and makes it a subject of interest for synthetic chemists and biologists alike.
The molecular structure of Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate is characterized by its intricate arrangement of functional groups. The presence of a carbamate group attached to the cubane ring and a hydroxyl-substituted phenylethyl side chain introduces both polar and non-polar regions, which can influence its solubility, stability, and interactions with biological targets. This balance of properties makes the compound an intriguing candidate for further investigation in drug discovery and material science applications.
Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules. The synthesis of Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate involves multiple steps, including the formation of the cubane core, functional group modifications, and protective group strategies. These synthetic methodologies have been refined through the use of innovative catalytic systems and reaction conditions, allowing for higher yields and purities of the final product.
In the realm of pharmaceutical research, Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate has been explored for its potential biological activities. The cubane scaffold is known to exhibit unique interactions with biological macromolecules due to its rigid three-dimensional structure. This rigidity can be leveraged to design molecules that fit precisely into binding pockets of target proteins or enzymes, potentially leading to high-affinity ligands. Additionally, the presence of polar functional groups such as the carbamate and hydroxyl groups can modulate the compound's pharmacokinetic properties, making it more suitable for therapeutic applications.
Current research in this area has focused on understanding how structural modifications influence biological activity. For instance, studies have examined how variations in the phenylethyl side chain can affect binding affinity and selectivity towards specific targets. These investigations often employ computational methods such as molecular docking and molecular dynamics simulations to predict how Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate interacts with potential biological receptors.
The compound's unique structural features also make it a valuable tool in material science applications. The strained cubane ring can lead to unusual electronic properties, which are being explored for use in organic electronics and photovoltaic devices. Additionally, the presence of functional groups that can participate in hydrogen bonding or other non-covalent interactions makes this molecule a candidate for designing novel materials with specific properties.
As our understanding of molecular interactions continues to grow, so does the potential for Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate to contribute to new discoveries. Ongoing research aims to uncover novel synthetic pathways, optimize its biological activity, and explore new applications in both pharmaceuticals and materials science. The combination of its complex structure and versatile reactivity positions this compound as a promising candidate for future innovation.
In conclusion, Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate (CAS No. 2901103-60-2) represents a fascinating intersection of synthetic chemistry and biological research. Its unique structure offers opportunities for developing new drugs and advanced materials, making it a subject worthy of continued investigation. As scientific techniques advance, we can anticipate even more profound insights into the potential applications of this remarkable compound.
2901103-60-2 (Methyl 4-((2-hydroxy-1-phenylethyl)carbamoyl)cubane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)